Cas no 27132-55-4 (Benzoic acid,2-[(2-hydroxyethyl)amino]-, 2-[(4-methylphenyl)sulfonyl]hydrazide)

Benzoic acid,2-[(2-hydroxyethyl)amino]-, 2-[(4-methylphenyl)sulfonyl]hydrazide Properties

Names and Identifiers

• Benzoic acid,2-[(2-hydroxyethyl)amino]-, 2-[(4-methylphenyl)sulfonyl]hydrazide
• (S)-1-(2-(4-Methylphenylsulfonamido)acetyl)pyrrolidine-2-carboxylic acid
• 1-[N-(toluene-4-sulfonyl)-glycyl]-L-proline
• 1-[N-(Toluol-4-sulfonyl)-glycyl]-L-prolin
• AK119673
• CTK0G8672
• FT-0696227
• KB-210554
• L-Proline, N-[(4-methylphenyl)sulfonyl]glycyl-
• Tos-Gly-Pro-OH
• DTXSID30949892
• 2-[(2-Hydroxyethyl)amino]-N-(4-methylbenzene-1-sulfonyl)benzene-1-carbohydrazonic acid
• NSC109530
• NSC-109530
• 27132-55-4
• +Expand

• InChIKey： UAJQFZDNXSWJIP-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H19N3O4S/c1-12-6-8-13(9-7-12)24(22,23)19-18-16(21)14-4-2-3-5-15(14)17-10-11-20/h2-9,17,19-20H,10-11H2,1H3,(H,18,21)
• SMILES： OCCNC1=CC=CC=C1C(NNS(C1=CC=C(C)C=C1)(=O)=O)=O

Computed Properties

• Exact Mass: 349.10977
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 349.11
• Heavy Atom Count: 24
• Complexity: 498
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• LogP: 2.95810
• PSA: 107.53
• Refractive Index: 1.626
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: 1.354